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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
synthesis of iridium oxide (IrO2) nanoparticles using colloidal methods. The synthesized
nanoparticles are suitable for a range of applications, including catalysis, biosensing, and as
platforms for drug delivery systems.

Introduction

Iridium oxide (IrO2) nanoparticles have garnered significant interest due to their exceptional
properties, including high chemical stability, metallic-type conductivity, and potent
electrocatalytic activity.[1] These characteristics make them ideal candidates for various
applications. In the biomedical field, their high biocompatibility is a key advantage.[2] Colloidal
synthesis methods offer a versatile and scalable approach to produce IrOz nanoparticles with
controlled size and morphology.

This document outlines two primary colloidal synthesis protocols: an alkaline hydrolysis method
for general-purpose IrO2 nanoparticles and a hydrothermal method specifically tailored for drug
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delivery applications, such as the loading of doxorubicin (DOX).

Experimental Protocols
Protocol 1: Alkaline Hydrolysis for General-Purpose IrO2
Nanoparticles

This protocol describes the synthesis of IrO2 nanopatrticles via the alkaline hydrolysis of an
iridium precursor. This method is relatively straightforward and yields small, uniform
nanoparticles.

Materials:

Iridium (111) chloride (IrCls) or Hexachloroiridic (IV) acid (HzIrCls-nH20)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Equipment:

e Round-bottom flask

e Magnetic stirrer with heating mantle

o Condenser

o Centrifuge

e Ultrasonic bath

pH meter
Procedure:

e Precursor Solution Preparation: Dissolve the iridium precursor (e.g., IrCl3) in deionized water
to a final concentration of 1-5 mM.
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e Hydrolysis: While stirring vigorously, slowly add a 1 M NaOH solution dropwise to the iridium
precursor solution until the pH reaches 11-12. A color change should be observed, indicating
the formation of iridium hydroxide intermediates.

» Heating/Aging: Heat the colloidal solution to 80-100°C for 1-2 hours under continuous
stirring.[1] This step promotes the conversion of the hydroxide intermediates to iridium
oxide.

o Purification:

[e]

Cool the solution to room temperature.

o Centrifuge the nanoparticle suspension at 10,000 rpm for 20 minutes to pellet the
nanoparticles.

o Discard the supernatant and resuspend the nanoparticles in deionized water with the aid
of ultrasonication.

o Repeat the washing step with deionized water and then with ethanol twice to remove
residual ions and byproducts.

o Final Product: After the final wash, resuspend the nanoparticles in the desired solvent (e.g.,
deionized water or ethanol) for storage or further use. For a powdered form, the washed
nanoparticles can be dried in an oven at 60-80°C.

» (Optional) Calcination: For applications requiring higher crystallinity, the dried nanopatrticle
powder can be calcined in a furnace at temperatures ranging from 350°C to 800°C.[3] Note
that higher temperatures can lead to particle agglomeration.

Protocol 2: Hydrothermal Synthesis for Doxorubicin
(DOX) Loading

This protocol is adapted for the synthesis of IrO2 nanoparticles intended for use as a drug
delivery vehicle for doxorubicin (DOX). The resulting nanoparticles possess a surface
chemistry suitable for electrostatic interaction with the drug molecule.

Materials:
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Iridium (1) chloride (IrCl5)

Sodium hydroxide (NaOH)

Doxorubicin hydrochloride (DOX)

Deionized water

Equipment:
e Oil bath or heating mantle with stirrer
 Ultrafiltration centrifuge tubes (e.g., 14 kDa MWCO)
o UV-Vis Spectrophotometer
Procedure:
e IrO2 Nanopatrticle Synthesis:
o Dissolve 0.1493 g of IrCls in 50 ml of deionized water.

o Adjust the pH of the solution to 12 with a 1 mol/L sodium hydroxide solution while stirring
at room temperature for 2.5 hours.

o Transfer the solution to an 80°C oil bath and stir for 1 hour to obtain the IrO2 nanoparticle
dispersion.[4]

o Purification:

[e]

Transfer the nanoparticle solution to an ultrafiltration tube (MWCO = 14 kDa).

o

Centrifuge at 660 x g for 15 minutes.

[¢]

Resuspend the nanoparticle pellet in deionized water.

[e]

Repeat the centrifugation and resuspension steps three times to remove excess reactants
and by-products.[4]
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» Doxorubicin Loading:

o Mix the purified IrOz nanopatrticle dispersion with a DOX solution in varying ratios (e.g.,
IrCls:DOX of 1:2, 1:1, 2:1, 4:1, 6:1) to determine the optimal loading capacity.

o The loading is achieved through electrostatic attraction between the negatively charged
IrO2 nanoparticles and the positively charged DOX molecules.[4]

e Characterization of Drug Loading:

o Centrifuge the IrOx@DOX solution to separate the nanoparticle-drug complex from the
unloaded drug.

o Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the
characteristic absorption peak of DOX (around 485 nm) to determine the concentration of
unloaded DOX.[4]

o Calculate the drug loading efficiency and capacity.

Data Presentation

Table 1: Physicochemical Properties of Synthesized Iridium Oxide Nanopatrticles
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Table 2: Doxorubicin Release from IrOx@DOX Nanoparticles

Condition pH DOX Release Rate (%)
Control 7.4 9.7+1.2

Acidic 55 40.0+1.7

Acidic + Ultrasound 55 61.1+1.3

Data adapted from a study on IrOx@DOX for synergistic anti-tumor effect.[4]

Mandatory Visualizations
Experimental Workflows
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Protocol 1: Alkaline Hydrolysis
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Caption: Workflow for the synthesis of IrO2 nanoparticles via alkaline hydrolysis.
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Protocol 2: Hydrothermal Synthesis for DOX Loading
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Caption: Workflow for the hydrothermal synthesis of IrO2z nanoparticles for DOX loading.

Logical Relationship
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Caption: Factors influencing the release of Doxorubicin from IrOx@DOX nanopatrticles.

Characterization of Iridium Oxide Nanoparticles

A comprehensive characterization of the synthesized nanoparticles is crucial to ensure their

quality and suitability for the intended application.

e Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of

the nanopatrticles.

» X-ray Diffraction (XRD): To analyze the crystalline structure of the nanopatrticles.

o X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and

oxidation states of iridium.
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e Dynamic Light Scattering (DLS) and Zeta Potential: To measure the hydrodynamic size
distribution and surface charge of the nanopatrticles in colloidal suspension.

» UV-Vis Spectroscopy: To monitor the formation of nanoparticles and to quantify drug loading.

Applications

o Catalysis: Iridium oxide nanopatrticles are highly effective catalysts for various reactions,
including the oxygen evolution reaction (OER) in water splitting.

o Biosensing: The electrocatalytic properties of IrO2 nanoparticles make them excellent
materials for the development of electrochemical biosensors, for example, for the detection
of glucose and hydrogen peroxide.[2]

o Drug Delivery: The biocompatibility and tunable surface properties of IrOz nanoparticles
allow for their use as carriers for therapeutic agents like doxorubicin, enabling targeted
delivery and controlled release in response to specific stimuli such as pH.[4]

Safety Precautions

Standard laboratory safety practices should be followed when handling the chemicals and
nanoparticles described in these protocols. This includes the use of personal protective
equipment (PPE) such as safety glasses, gloves, and a lab coat. All procedures should be
performed in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Colloidal Synthesis
of Iridium Oxide Nanoparticles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174910/docs#application-notes-and-protocols-for-
colloidal-synthesis-of-iridium-oxide-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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